3-(Oxan-4-ylsulfonyl)-3-azatricyclo[4.2.1.02,5]nonane

• IUPAC Name: 3-(oxan-4-ylsulfonyl)-3-azatricyclo[4.2.1.02,5]nonane
• InChI: InChI=1S/C13H21NO3S/c15-18(16,11-3-5-17-6-4-11)14-8-12-9-1-2-10(7-9)13(12)14/h9-13H,1-8H2
• InChI Key: WXHGLWVVUPGQNV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C3C2N(C3)S(=O)(=O)C4CCOCC4
• Molecular Formula: C13H21NO3S
• Molecular Weight: 271.38 g/mol

Description

3-(Oxan-4-ylsulfonyl)-3-azatricyclo[4.2.1.02,5]nonane, also known as OTAN, is a bicyclic bridged amine that has gained significant attention in the scientific community due to its unique chemical structure and potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-(Oxan-4-ylsulfonyl)-3-azatricyclo[4.2.1.02,5]nonane is not fully understood, but it is believed to interact with various cellular targets, including enzymes and receptors, to elicit its biological effects.
Biochemical and Physiological Effects:
3-(Oxan-4-ylsulfonyl)-3-azatricyclo[4.2.1.02,5]nonane has been shown to exhibit a variety of biochemical and physiological effects, including inhibition of cancer cell proliferation, induction of apoptosis, and modulation of immune responses. It has also been shown to have antibacterial and antiviral activity.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(Oxan-4-ylsulfonyl)-3-azatricyclo[4.2.1.02,5]nonane in lab experiments is its unique chemical structure, which allows for the development of novel compounds with potentially enhanced biological activity. However, its synthesis can be challenging and time-consuming, and its biological effects may vary depending on the specific compound being studied.

Future Directions

There are several potential future directions for research involving 3-(Oxan-4-ylsulfonyl)-3-azatricyclo[4.2.1.02,5]nonane, including the development of more potent and selective compounds for use as anticancer agents, the exploration of its potential as an antiviral agent, and the investigation of its effects on various cellular pathways and signaling pathways. Additionally, the use of 3-(Oxan-4-ylsulfonyl)-3-azatricyclo[4.2.1.02,5]nonane as a scaffold for the development of novel drugs for other diseases, such as Alzheimer's and Parkinson's, is an area of active research.

Synthesis Methods

3-(Oxan-4-ylsulfonyl)-3-azatricyclo[4.2.1.02,5]nonane can be synthesized through a multi-step process involving the reaction of a bicyclic ketone with an oxan-4-ylsulfonyl chloride. The resulting intermediate is then treated with sodium hydride and a nitrogen-containing compound to yield the final product.

Scientific Research Applications

3-(Oxan-4-ylsulfonyl)-3-azatricyclo[4.2.1.02,5]nonane has been studied extensively for its potential applications in medicinal chemistry, specifically as a scaffold for the development of novel drugs. It has been shown to exhibit a wide range of biological activities, including antitumor, antimicrobial, and antiviral properties.